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Compound of Interest

Compound Name:
4-Nitrocyclohexanamine

hydrochloride

CAS No.: 2344681-00-9

Cat. No.: B2358308 Get Quote

This guide provides a comprehensive technical overview of 4-Nitrocyclohexanamine
hydrochloride, a substituted cyclohexane derivative with potential applications in

pharmaceutical and chemical research. Drawing upon established principles of organic

chemistry and spectroscopy, this document details the compound's structure, stereochemistry,

and physicochemical properties. It further outlines plausible synthetic routes and robust

analytical methodologies for its characterization, grounded in field-proven insights and

supported by authoritative references. This guide is intended for researchers, scientists, and

drug development professionals seeking a detailed understanding of this compound and its

analogs.

Molecular Structure and Physicochemical
Properties
4-Nitrocyclohexanamine hydrochloride is a salt of an organic compound containing a

cyclohexane ring substituted with a nitro group and an amino group. The presence of these

functional groups, along with the stereochemistry of the cyclohexane ring, dictates its chemical

behavior and potential biological activity.
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The molecular structure of 4-Nitrocyclohexanamine consists of a cyclohexane chair

conformation with a nitro group (-NO₂) and an amino group (-NH₂) at the 1 and 4 positions,

respectively. The hydrochloride salt is formed by the protonation of the amino group.

Due to the substituted cyclohexane ring, 4-Nitrocyclohexanamine can exist as two geometric

isomers: cis and trans. In the cis isomer, both the nitro and amino groups are on the same side

of the ring, while in the trans isomer, they are on opposite sides. The thermodynamic stability of

these isomers is influenced by the steric bulk of the substituents, with the trans isomer, where

both groups can occupy equatorial positions, generally being more stable.

Caption: Chair conformations of trans- and cis-4-Nitrocyclohexanamine.

Physicochemical Properties
While experimental data for 4-Nitrocyclohexanamine hydrochloride is not extensively

published, its properties can be predicted based on its structure and data from analogous

compounds.

Property
Predicted
Value/Information

Source/Basis

Molecular Formula C₆H₁₃ClN₂O₂ Based on structure

Molecular Weight 180.63 g/mol Calculated

Appearance
White to off-white crystalline

solid

Analogy to other amine

hydrochlorides[1]

Solubility

Soluble in water, methanol;

sparingly soluble in less polar

organic solvents

The ionic nature of the

hydrochloride salt enhances

water solubility.[1]

Melting Point

Expected to be a high-melting

solid that may decompose

upon heating

Typical for amine

hydrochlorides

pKa ~9-10 for the ammonium group Analogy to cyclohexylamine
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The synthesis of 4-Nitrocyclohexanamine hydrochloride can be approached through several

strategic pathways, primarily involving the introduction of the nitro and amino groups onto the

cyclohexane scaffold.

Proposed Synthetic Pathways
A plausible and efficient synthesis involves the reduction of a nitro group to an amine. Nitro

compounds are versatile building blocks in organic synthesis due to the variety of

transformations the nitro group can undergo.[2][3][4][5]

Synthetic Pathway to 4-Nitrocyclohexanamine Hydrochloride

4-Nitrocyclohexanone 4-NitrocyclohexanamineReductive Amination 4-Nitrocyclohexanamine
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Caption: A proposed synthetic workflow for 4-Nitrocyclohexanamine hydrochloride.

Experimental Protocol: Synthesis via Reductive Amination

This protocol is a representative method and may require optimization.

Reductive Amination:

To a solution of 4-nitrocyclohexanone (1 eq.) in methanol, add ammonium acetate (10 eq.)

and sodium cyanoborohydride (1.5 eq.) at 0 °C.

Stir the reaction mixture at room temperature for 24 hours.

Quench the reaction by the slow addition of 2M HCl.

Extract the aqueous layer with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude 4-nitrocyclohexanamine.
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Hydrochloride Salt Formation:

Dissolve the crude 4-nitrocyclohexanamine in a minimal amount of diethyl ether.[6]

Slowly add a solution of 2M HCl in diethyl ether with stirring.[6]

The hydrochloride salt will precipitate out of the solution.[6]

Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to

obtain 4-Nitrocyclohexanamine hydrochloride.[7]

Spectroscopic Characterization
The structure of 4-Nitrocyclohexanamine hydrochloride can be unequivocally confirmed

through a combination of spectroscopic techniques.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

protons on the cyclohexane ring. The chemical shifts of the protons attached to the carbons

bearing the amino and nitro groups will be downfield due to the electron-withdrawing nature

of these substituents. The coupling constants between adjacent protons will be indicative of

their axial or equatorial orientation, which can be used to determine the cis/trans

stereochemistry.

Proton
Predicted Chemical
Shift (ppm)

Multiplicity
Coupling
Constants (J, Hz)

H-1 (CH-NH₃⁺) ~3.0 - 3.5 Multiplet
J(H-1, H-2), J(H-1, H-

6)

H-4 (CH-NO₂) ~4.5 - 4.8 Multiplet
J(H-4, H-3), J(H-4, H-

5)

Cyclohexane CH₂ ~1.2 - 2.5 Multiplets

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

cyclohexane ring. The carbons attached to the nitro and amino groups will be deshielded and
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appear at a lower field.

Carbon Predicted Chemical Shift (ppm)

C-1 (C-NH₃⁺) ~50 - 60

C-4 (C-NO₂) ~80 - 90

Cyclohexane CH₂ ~20 - 40

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in

the molecule.

Functional Group
Characteristic Absorption
(cm⁻¹)

Intensity

N-H stretch (NH₃⁺) 3200 - 2800 Strong, broad

N-O stretch (NO₂) ~1550 (asymmetric) Strong

~1350 (symmetric) Strong

C-H stretch (alkane) 2950 - 2850 Medium to Strong

N-H bend (NH₃⁺) ~1600 Medium

2.2.3. Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation

pattern of the molecule. The molecular ion peak corresponding to the free base (4-

Nitrocyclohexanamine) would be expected.

Chemical Reactivity and Potential Applications
The chemical reactivity of 4-Nitrocyclohexanamine is primarily dictated by the nitro and amino

functional groups.
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Reactivity of the Nitro Group
The nitro group is a strong electron-withdrawing group and can be reduced to various other

functional groups, most notably an amine.[2][5][8] This transformation is a key step in the

synthesis of diamine derivatives, which are valuable building blocks in medicinal chemistry. The

electron-withdrawing nature of the nitro group also influences the acidity of the neighboring

protons.[9][10]

Reactivity of the Amino Group
The amino group is nucleophilic and can undergo a variety of reactions, such as acylation,

alkylation, and arylation. These reactions allow for the facile introduction of diverse

substituents, making 4-Nitrocyclohexanamine a versatile intermediate for the synthesis of a

library of compounds for biological screening.

Potential Applications in Drug Discovery
Nitro-containing compounds have been explored for a range of therapeutic applications,

including as antimicrobial and anticancer agents.[11][12] The mechanism of action for some

nitroaromatic compounds involves bioreductive activation to form cytotoxic reactive nitrogen

species. The cyclohexane scaffold provides a three-dimensional framework that can be

functionalized to optimize binding to biological targets. Therefore, 4-Nitrocyclohexanamine
hydrochloride and its derivatives are of interest for the development of novel therapeutic

agents.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

4-Nitrocyclohexanamine hydrochloride.

General Handling: Handle in a well-ventilated area, preferably in a fume hood.[13] Avoid

inhalation of dust and contact with skin and eyes.[8][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[13][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13] Keep

away from incompatible materials such as strong oxidizing agents.[8]
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Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Disclaimer: This guide is for informational purposes only and does not constitute a

comprehensive safety data sheet. Always consult the material safety data sheet (MSDS) before

handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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